Cas no 1824285-22-4 (4-Chloro-6-methyl-thieno2,3-bpyridine)

4-Chloro-6-methyl-thieno[2,3-b]pyridine is a heterocyclic compound featuring a fused thienopyridine core with chloro and methyl functional groups at the 4- and 6-positions, respectively. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances reactivity for further functionalization, while the methyl group contributes to stability and lipophilicity. Its rigid bicyclic framework is advantageous in the design of bioactive molecules, particularly in medicinal chemistry for targeting diverse biological pathways. The compound’s well-defined reactivity profile ensures consistent performance in cross-coupling and nucleophilic substitution reactions.
4-Chloro-6-methyl-thieno2,3-bpyridine structure
1824285-22-4 structure
Product Name:4-Chloro-6-methyl-thieno2,3-bpyridine
CAS No:1824285-22-4
MF:C8H6ClNS
MW:183.657939434052
MDL:MFCD20278339
CID:2951444
Update Time:2025-05-19

4-Chloro-6-methyl-thieno2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

    • 4-氯-6-甲基-噻吩并[2,3-B]吡啶
    • 4-Chloro-6-methyl-thieno[2,3-b]pyridine
    • 4-chloro-6-methylthieno[2,3-b]pyridine
    • ZXC28522
    • SB34578
    • F13702
    • 4-Chloro-6-methyl-thieno2,3-bpyridine
    • MDL: MFCD20278339
    • Inchi: 1S/C8H6ClNS/c1-5-4-7(9)6-2-3-11-8(6)10-5/h2-4H,1H3
    • InChI Key: JNAZSLMYYIZJFC-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C)N=C2C=1C=CS2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • XLogP3: 3.2
  • Topological Polar Surface Area: 41.1

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Additional information on 4-Chloro-6-methyl-thieno2,3-bpyridine

4-Chloro-6-methyl-thieno[2,3-b]pyridine: A Comprehensive Overview

The compound 4-Chloro-6-methyl-thieno[2,3-b]pyridine (CAS No. 1824285-22-4) is a heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of thienopyridines, which are fused bicyclic structures combining a thiophene ring and a pyridine ring. The presence of chlorine and methyl substituents at specific positions imparts unique electronic and structural properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the role of 4-Chloro-6-methyl-thieno[2,3-b]pyridine in drug discovery and development. Its structural features make it a promising candidate for use as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its application in the development of antiviral agents, where its ability to inhibit viral replication has shown potential. Additionally, the compound has been investigated for its role in modulating cellular signaling pathways, which could lead to novel therapeutic interventions in oncology and neurodegenerative diseases.

The synthesis of 4-Chloro-6-methyl-thieno[2,3-b]pyridine involves a series of well-defined organic reactions, including coupling reactions and cyclization processes. These methods have been optimized to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has enabled precise characterization of the compound, confirming its structural integrity and purity.

From a structural standpoint, 4-Chloro-6-methyl-thieno[2,3-b]pyridine exhibits a planar geometry due to the aromaticity of both the thiophene and pyridine rings. The chlorine substituent at position 4 introduces electron-withdrawing effects, while the methyl group at position 6 contributes electron-donating properties. This balance of electronic effects influences the compound's reactivity and stability under various conditions. Computational studies have further revealed that these substituents play a critical role in modulating the molecule's electronic properties, making it suitable for applications in optoelectronics and sensor technologies.

In terms of applications, 4-Chloro-6-methyl-thieno[2,3-b]pyridine has shown promise in materials science as a building block for constructing advanced functional materials. Its ability to form stable coordination complexes with metal ions has been leveraged in the development of metal-organic frameworks (MOFs) and other porous materials. These materials exhibit exceptional adsorption capacities and catalytic activities, making them valuable in environmental remediation and industrial catalysis.

Furthermore, recent advancements in green chemistry have led to the exploration of sustainable synthesis routes for 4-Chloro-6-methyl-thieno[2,3-b]pyridine. Researchers have developed catalytic methods that reduce waste generation and improve energy efficiency during the synthesis process. These eco-friendly approaches align with global efforts to promote sustainable chemical practices while maintaining high standards of product quality.

The safety profile of 4-Chloro-6-methyl-thieno[2,3-b]pyridine is another critical aspect that has been thoroughly investigated. Studies indicate that the compound exhibits low toxicity under normal handling conditions; however, precautions must be taken during its synthesis and storage to prevent exposure to incompatible chemicals or extreme conditions. Proper handling protocols ensure safe working environments while maximizing the compound's utility across diverse applications.

In conclusion, 4-Chloro-6-methyl-thieno[2,3-b]pyridine stands out as a versatile compound with multifaceted applications across various domains of science and technology. Its unique structural features, combined with recent advancements in synthesis methodologies and application studies, underscore its significance as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.

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